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Compound of Interest

Compound Name: 2-(2-Methylcyclopropyl)ethan-1-ol

Cat. No.: B12997571

Get Quote

Executive Summary

2-(2-Methylcyclopropyl)ethanol (CAS 408514-41-0) represents a critical structural motif in
modern drug discovery, serving as a robust bioisostere for flexible alkyl chains and unsaturated

alkene linkers. By incorporating the cyclopropane ring, this scaffold introduces defined
conformational constraints and enhances metabolic stability against cytochrome P450-
mediated oxidation. This guide provides a comprehensive technical analysis of its chemical
structure, stereochemical dynamics, synthetic methodologies, and applications in fragment-
based drug design (FBDD).

Chemical Structure & Stereochemistry[1]
Core Connectivity and Nomenclature

The molecule consists of a cyclopropane ring substituted at the C1 and C2 positions.
e Position 1: Substituted with a 2-hydroxyethyl group (-CH2CH20H).

» Position 2: Substituted with a methyl group (—CHs).
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e Formula: CeH120[1]
e Molecular Weight: 100.16 g/mol [1][2]

Unlike its isomer 2-(1-methylcyclopropyl)ethanol (CAS 19687-04-8), where both substituents
reside on the same carbon (geminal), the 1,2-substitution pattern of 2-(2-
methylcyclopropyl)ethanol creates two chiral centers, leading to distinct stereochemical
outcomes that drive biological activity.

Stereoisomerism

The 1,2-disubstitution pattern generates two geometric isomers (cis and trans), each existing
as a pair of enantiomers.

o Trans-Isomers (Thermodynamically Favored): The bulky ethanol and methyl groups are on
opposite faces of the ring, minimizing steric strain.

o (1R, 2R)-2-(2-methylcyclopropyl)ethanol
o (1S, 2S)-2-(2-methylcyclopropyl)ethanol
o Cis-Isomers: Both groups occupy the same face, leading to higher steric repulsion.
o (1R, 2S)-2-(2-methylcyclopropyl)ethanol
o (1S, 2R)-2-(2-methylcyclopropyl)ethanol

In medicinal chemistry, the trans-isomer is frequently preferred for its ability to mimic the E-
alkene geometry while providing metabolic protection.

Conformational Analysis

The cyclopropane ring acts as a "rigid kink," enforcing a bond angle of 60° internally but
projecting substituents at specific vectors (~120° relative to the ring plane). This restricts the
conformational freedom of the ethanol side chain compared to a saturated n-pentyl chain,
reducing the entropic penalty upon binding to a protein target.
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Figure 1: Stereochemical hierarchy of 2-(2-methylcyclopropyl)ethanol. The trans-isomer is
generally the primary synthetic target for mimicking extended alkyl chains.

Synthetic Methodologies

To ensure high purity and stereocontrol, two primary routes are recommended. The choice
depends on the availability of starting materials and the requirement for enantiopurity.

Pathway A: Furukawa-Modified Simmons-Smith
Cyclopropanation

This is the most direct route for accessing the racemic scaffold. It utilizes the Furukawa
modification (Et2Zn/CHz:l2) rather than the traditional Zn-Cu couple, offering better
reproducibility and safety profiles.

Precursor: Hex-4-en-1-ol (CAS 6126-50-7).
» Reagents: Diethylzinc (Et2Zn), Diiodomethane (CHz:lI2), Dichloromethane (DCM).

e Mechanism: The reaction proceeds via a zinc-carbenoid intermediate. Although the hydroxyl
group is remote (bishomoallylic position), the reaction efficiently cyclopropanates the double
bond.

» Stereocontrol: The stereochemistry of the starting alkene is conserved.
o (E)-Hex-4-en-1-ol —» Trans-2-(2-methylcyclopropyl)ethanol.

o (Z2)-Hex-4-en-1-ol — Cis-2-(2-methylcyclopropyl)ethanol.
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Protocol:
¢ Inert Atmosphere: Flame-dry a round-bottom flask and purge with Argon.
e Reagent Prep: Add DCM and 1.0 eq of (E)-hex-4-en-1-ol. Cool to 0°C.[3]

o Carbenoid Formation: Carefully add 2.2 eq of Et2Zn (1.0 M in hexanes) followed by dropwise
addition of 2.2 eq CHzlz. Caution: Exothermic.

o Reaction: Allow to warm to room temperature and stir for 12-18 hours.
e Quench: Quench carefully with saturated NH4Cl solution.

 Purification: Extract with DCM, dry over MgSOa, and purify via silica gel chromatography
(Hexane/EtOAc gradient).

Pathway B: Arndt-Eistert Homologation
(Enantioselective)

For applications requiring a specific enantiomer, starting from the commercially available chiral
acid is superior to attempting chiral resolution of the alcohol.

e Precursor: (1R, 2R)-2-methylcyclopropanecarboxylic acid.

e Steps:

o

Acid Activation: Convert acid to acid chloride (SOCL).

o

Diazoketone Formation: React with diazomethane (CHzN2) or TMS-diazomethane.

Wolff Rearrangement: Ag(l) catalyzed rearrangement in the presence of water/alcohol to

[¢]

form the homologated ester/acid.

Reduction: Reduce the homologated ester using LiAlHa4 to yield the final ethanol

[¢]

derivative.
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Figure 2: The Furukawa-modified Simmons-Smith reaction pathway, highlighting the
conservation of alkene stereochemistry.

Physicochemical Characterization

Reliable identification of 2-(2-methylcyclopropyl)ethanol relies on observing the unique high-
field resonance of cyclopropyl protons in NMR spectroscopy.

Predicted NMR Data (CDCIs)
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Key Properties

e Boiling Point: ~160°C (Estimated at 760 mmHg).
e Density: ~0.88 g/cm3.
¢ Solubility: Soluble in alcohols, DCM, DMSO,; sparingly soluble in water.

Applications in Medicinal Chemistry
Bioisosterism and Metabolic Stability

The 2-(2-methylcyclopropyl)ethanol scaffold is a potent bioisostere for:

o Cis-Alkenes: It mimics the geometry of a Z-double bond but lacks the reactivity toward
electrophiles or oxidation.

* |Isopropyl Groups: It provides similar steric bulk but with a distinct vector orientation.

Metabolic Blockade: Aliphatic chains are prone to rapid oxidation by Cytochrome P450
enzymes (omega and omega-1 oxidation). Replacing a -CH2-CHz- segment with a cyclopropyl
ring removes the abstractable hydrogens or sterically hinders the approach of the heme-iron
center, significantly extending the half-life (
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) of the drug candidate.

Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (100.16 Da) and distinct 3D shape, this molecule serves as an
excellent "fragment"” for probing hydrophobic pockets adjacent to polar binding sites. It allows
researchers to grow molecules that access specific sub-pockets without incurring a heavy
molecular weight penalty, adhering to the "Rule of Three."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(1-Methyl-cyclopropyl)-ethanol 97% | CAS: 19687-04-8 | AChemBlock
[achemblock.com]

2. opendata.uni-halle.de [opendata.uni-halle.de]

3. Making sure you're not a bot! [academiccommons.columbia.edu]

To cite this document: BenchChem. [Technical Whitepaper: Structural Dynamics and
Synthetic Utility of 2-(2-Methylcyclopropyl)ethanol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-
structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b00428
https://academiccommons.columbia.edu/doi/10.7916/D8JS9XGS/download
https://onlinelibrary.wiley.com/doi/10.1002/0471264180.or058.01
https://pubs.acs.org/doi/10.1021/cr0200613
https://www.benchchem.com/product/b12997571?utm_src=pdf-custom-synthesis#bc-rfq
https://www.achemblock.com/l14283-2-1-methyl-cyclopropyl-ethanol.html
https://www.achemblock.com/l14283-2-1-methyl-cyclopropyl-ethanol.html
https://opendata.uni-halle.de/bitstream/1981185920/117423/1/Skowaisa_Steffen_Dissertation_2024.pdf
https://academiccommons.columbia.edu/doi/10.7916/D8JS9XGS/download
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12997571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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